(4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester

• IUPAC Name: ethyl 2-(4-iodo-2-methylphenoxy)acetate
• InChI: InChI=1S/C11H13IO3/c1-3-14-11(13)7-15-10-5-4-9(12)6-8(10)2/h4-6H,3,7H2,1-2H3
• InChI Key: BQLLPEKXTLWIQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1)I)C
• Molecular Formula: C11H13IO3
• Molecular Weight: 320.12 g/mol

Description

“(4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester” is a chemical compound with the molecular formula C11H13IO3 and a molecular weight of 320.12 g/mol. It is an analogue of phenoxy acetic acid, which is known to be an important compound and has been widely investigated for pharmaceutical uses.

Scientific Research Applications

Enzymatic Hydrolysis in Drug Synthesis

Enzymatic hydrolysis has been applied to synthesize anti-asthma drugs, utilizing esters like (4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester. The process employs immobilized lipase in a three-phase system, optimizing reaction conditions such as enzyme amount, reaction temperature, and total volume of solution to achieve the desired product efficiently. This method promises a green and efficient approach to producing pharmaceutical compounds (Bevilaqua et al., 2004; Bevilaqua et al., 2005).

Structural Analysis via Crystallography

Crystal structure analysis is another significant application, providing insights into the molecular configuration, crystal packing, and potential interactions of chemical compounds like (4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester. Spectral analysis and X-ray diffraction studies have been crucial in determining the structures of related compounds, enhancing our understanding of their physical and chemical properties (Ranganatha et al., 2012).

Gas Chromatographic Analysis of Herbicides

The compound has also found use in the gas chromatographic analysis of acidic herbicides, demonstrating the versatility of esters in chemical analysis techniques. Modifications like alkylation of carboxylate salts enhance the detection and quantification of herbicidal compounds, showcasing the role of esters in analytical chemistry (Thio et al., 1979).

Synthesis of Fluorescing Agents

In the synthesis of zinc(II)-specific fluorescing agents for biological studies, esters similar to (4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester play a critical role. These agents, such as Zinquin ester, are essential for studying the biological roles of zinc, illustrating the compound's relevance in biochemical research (Mahadevan et al., 1996).

Oxidative Amidation of Phenols

Oxidative amidation processes, crucial for synthesizing various organic compounds, leverage esters like (4-Iodo-2-methyl-phenoxy)-acetic acid ethyl ester. These reactions are fundamental in creating complex molecules from simpler phenolic precursors, highlighting the compound's utility in organic synthesis (Chau & Ciufolini, 2014).

Synthesis routes and methods

Procedure details

4-Iodo-2-methylphenol (3.0 g, 12.9 mmol) was dissolved in acetone (250 ml) at room temperature, and then potassium carbonate (2.67 g, 19.4 mmol, 1.5 eq.) was added thereto and vigorously stirred. Ethyl bromoacetate (1.56 ml, 14.1 mmol, 1.5 eq.) was quickly added to the mixture, and then reacted further at room temperature for 4 hours. After completion of the reaction, the reaction mixture was extracted with aqueous ammonium chloride solution and ethyl acetate, and dried over magnesium sulfate. The crude product was purified on silica flash column. The solvent was evaporated under reduced pressure to thereby yield 4.26 g of the title compound (yield: 98.5%).